(E)-N-[(6-Chloro-1H-indol-2-yl)methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[(6-chloro-1H-indol-2-yl)methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C15H18ClN3O/c1-19(2)7-3-4-15(20)17-10-13-8-11-5-6-12(16)9-14(11)18-13/h3-6,8-9,18H,7,10H2,1-2H3,(H,17,20)/b4-3+
• InChI Key: LQARWKUONMBKBB-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CC2=C(N1)C=C(C=C2)Cl
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CC2=C(N1)C=C(C=C2)Cl
• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. Indoles are a significant system in natural products and drugs, playing a main role in cell biology.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the chlorine atom and the dimethylamino group could influence properties like polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Indole derivatives are known to have various biological activities and could act through different mechanisms depending on their structure and the target they interact with.

Future Directions

The future research directions would likely involve further exploration of the synthesis, properties, and potential applications of this compound. Given the importance of indole derivatives in medicinal chemistry, this could include investigating its potential biological activities.